4-[2-(phenylthio)ethyl]morpholine oxalate

• IUPAC Name: oxalic acid;4-(2-phenylsulfanylethyl)morpholine
• InChI: InChI=1S/C12H17NOS.C2H2O4/c1-2-4-12(5-3-1)15-11-8-13-6-9-14-10-7-13;3-1(4)2(5)6/h1-5H,6-11H2;(H,3,4)(H,5,6)
• InChI Key: JJEZCDNVXMDFCE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCSC2=CC=CC=C2.C(=O)(C(=O)O)O
• Molecular Formula: C14H19NO5S
• Molecular Weight: 313.37 g/mol

Description

4-[2-(phenylthio)ethyl]morpholine oxalate, also known as PTMO, is a chemical compound that is widely used in scientific research. It is a type of morpholine derivative that contains a phenylthioethyl group. This compound has been found to have various biochemical and physiological effects, making it a useful tool for researchers in many different fields.

Mechanism of Action

The exact mechanism of action of 4-[2-(phenylthio)ethyl]morpholine oxalate is not fully understood, but it is believed to act on the central nervous system by modulating neurotransmitter release. It has been found to increase the release of dopamine and norepinephrine, two important neurotransmitters involved in mood regulation and cognition.
Biochemical and Physiological Effects
4-[2-(phenylthio)ethyl]morpholine oxalate has been found to have various biochemical and physiological effects, including increasing dopamine and norepinephrine release, enhancing cognitive function, and reducing anxiety and depression-like behaviors in animal models. It has also been found to have neuroprotective effects and to improve motor function in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[2-(phenylthio)ethyl]morpholine oxalate in lab experiments is its well-established synthesis method and known chemical properties. It is also relatively stable and easy to handle. However, one limitation is that it can be expensive to purchase, which may limit its use in some laboratories.

Future Directions

There are many potential future directions for research involving 4-[2-(phenylthio)ethyl]morpholine oxalate. One area of interest is its potential use as a therapeutic agent for neurological disorders such as Parkinson's disease. It may also be useful in the development of new drugs that modulate neurotransmitter release. Additionally, further research is needed to fully understand the mechanism of action of 4-[2-(phenylthio)ethyl]morpholine oxalate and its effects on the central nervous system.

Synthesis Methods

The synthesis of 4-[2-(phenylthio)ethyl]morpholine oxalate involves several steps, including the reaction of morpholine with 2-chloroethyl phenyl sulfide, followed by the addition of oxalic acid. The resulting product is 4-[2-(phenylthio)ethyl]morpholine oxalate, which can be purified through recrystallization. This synthesis method has been well-established and is widely used in laboratories.

Scientific Research Applications

4-[2-(phenylthio)ethyl]morpholine oxalate has been used in various scientific research applications, including as a tool for studying neurotransmitter release and as a potential therapeutic agent for neurological disorders. It has also been used in the development of new drugs and as a reagent in chemical reactions.